2-[2-(4-Chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]acetic acid

• IUPAC Name: 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C17H12ClNO2S/c18-13-8-6-12(7-9-13)17-19-16(11-4-2-1-3-5-11)14(22-17)10-15(20)21/h1-9H,10H2,(H,20,21)
• InChI Key: IGIVWRJICPRDTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=C(C=C3)Cl)CC(=O)O
• Molecular Formula: C17H12ClNO2S
• DSSTOX Substance ID: DTXSID00377204
• Molecular Weight: 329.8 g/mol
• CAS RN: 23821-72-9

Description

The compound “2-[2-(4-Chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]acetic acid” does not appear to be widely studied or described in the literature. It’s important to note that the structure of this compound suggests it may have biological activity, as thiazole rings and phenyl groups are common motifs in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a thiazole ring, which is a type of heterocycle, attached to two phenyl groups and an acetic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[2-(4-Chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]acetic acid” are not detailed in the search results.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

This compound exhibits properties that make it a candidate for drug development and pharmacological studies. , which are implicated in the management of allergies, hay fever, angioedema, and urticaria. . The chlorophenyl moiety within its structure suggests that it could modulate the activity of various biological pathways, making it a molecule of interest for further medicinal chemistry exploration.

Agriculture and Pesticide Development

In agriculture, compounds like 2-[2-(4-Chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]acetic acid can be explored for their potential as herbicides or pesticides. , indicating that this compound could be investigated for similar applications. The presence of a chlorophenyl group might contribute to its activity against specific agricultural pests or weeds.

Material Science

The compound’s unique structure could be utilized in the synthesis of new materials. . These materials have potential applications in creating novel polymers with specific properties, such as increased durability or specialized functionality.

Environmental Science

Environmental science can benefit from the study of this compound, especially in understanding the behavior of similar chlorinated organic molecules in ecosystems. , which is crucial for assessing the environmental impact of such compounds and their potential for bioremediation.

Analytical Chemistry

. The compound could be used to develop new analytical methods or improve existing ones, particularly for the detection and quantification of related substances in complex mixtures.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various targets depending on their structure and functional groups . The interaction with these targets leads to changes in cellular processes, resulting in the observed biological activities.

Biochemical Pathways

Thiazole derivatives have been known to influence a variety of biochemical pathways depending on their specific targets . These can include pathways related to inflammation, pain perception, microbial growth, and cancer progression, among others.

Result of Action

Based on the diverse biological activities of thiazole derivatives, it can be inferred that the compound may have a wide range of effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results.